Cas no 1322230-41-0 (4-(azepane-1-sulfonyl)-N'-(2E)-3-(5-nitrothiophen-2-yl)prop-2-enoylbenzohydrazide)

• Product Name: 4-(azepane-1-sulfonyl)-N'-(2E)-3-(5-nitrothiophen-2-yl)prop-2-enoylbenzohydrazide
• CAS No: 1322230-41-0
• MF: C₂₀H₂₂N₄O₆S₂
• MW: 478.541882038116
• CID: 6071663
• PubChem ID: 18552981
• Update Time: 2025-10-31

4-(azepane-1-sulfonyl)-N'-(2E)-3-(5-nitrothiophen-2-yl)prop-2-enoylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N'-(2E)-3-(5-nitrothiophen-2-yl)prop-2-enoylbenzohydrazide
• Benzoic acid, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-, 2-[(2E)-3-(5-nitro-2-thienyl)-1-oxo-2-propen-1-yl]hydrazide
• 4-(azepane-1-sulfonyl)-N'-[(2E)-3-(5-nitrothiophen-2-yl)prop-2-enoyl]benzohydrazide
• F0496-0359
• (E)-4-(azepan-1-ylsulfonyl)-N'-(3-(5-nitrothiophen-2-yl)acryloyl)benzohydrazide
• 1322230-41-0
• 4-(azepan-1-ylsulfonyl)-N'-[(E)-3-(5-nitrothiophen-2-yl)prop-2-enoyl]benzohydrazide
• AKOS024578768

• Inchi： 1S/C20H22N4O6S2/c25-18(11-7-16-8-12-19(31-16)24(27)28)21-22-20(26)15-5-9-17(10-6-15)32(29,30)23-13-3-1-2-4-14-23/h5-12H,1-4,13-14H2,(H,21,25)(H,22,26)/b11-7+
• InChI Key： QVQQXVOJAVTLHN-YRNVUSSQSA-N
• SMILES： C(NNC(=O)/C=C/C1SC([N+]([O-])=O)=CC=1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 478.09807678g/mol
• Monoisotopic Mass: 478.09807678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• pka: 9.51±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(azepane-1-sulfonyl)-N'-(2E)-3-(5-nitrothiophen-2-yl)prop-2-enoylbenzohydrazide

4-(Azepane-1-Sulfonyl)-N'-(2E)-3-(5-Nitrothiophen-2-yl)Prop-2-Enoylbenzohydrazide: A Comprehensive Overview

The compound 4-(azepane-1-sulfonyl)-N'-(2E)-3-(5-nitrothiophen-2-yl)prop-2-enoylbenzohydrazide, with CAS No. 1322230-41-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a sulfonyl group attached to an azepane ring, a thiophene moiety with a nitro substituent, and a benzohydrazide group. These structural elements contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The azepane ring, a seven-membered saturated ring, adds rigidity to the molecule, potentially enhancing its binding affinity to target proteins. The thiophene moiety, a five-membered aromatic ring containing sulfur, is known for its stability and ability to participate in π-π interactions, which are crucial for molecular recognition in biological systems.

The benzohydrazide group in this compound is another key feature. Hydrazides are commonly used in the synthesis of heterocyclic compounds and have been explored for their potential as anti-cancer agents. The combination of these groups in 4-(azepane-1-sulfonyl)-N'-(2E)-3-(5-nitrothiophen-2-yl)prop-2-enoylbenzohydrazide suggests that it may exhibit multifaceted biological activities, including anti-proliferative effects against cancer cells or anti-inflammatory properties.

From a synthetic perspective, the construction of such a complex molecule requires advanced techniques in organic chemistry. The synthesis likely involves multi-step processes, including nucleophilic substitutions, coupling reactions, and possibly ring-closing metathesis to form the azepane ring. The presence of the nitro group on the thiophene ring indicates that oxidation reactions were employed during the synthesis.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. For instance, research has demonstrated that sulfonylated azepanes can modulate enzyme activity by acting as competitive inhibitors. Additionally, the thiophene moiety may enhance the molecule's ability to penetrate cellular membranes, improving its bioavailability.

Recent advancements in computational chemistry have also provided insights into the molecular interactions of this compound. Molecular docking studies have revealed that 4-(azepane-1-sulfonyl)-N'-(2E)-3-(5-nitrothiophen-2-yl)prop-2-enoylbenzohydrazide can bind effectively to several protein targets associated with diseases such as cancer and inflammation. These findings underscore its potential as a lead compound for drug development.

In conclusion, 4-(azepane-1-sulfonyl)-N'-(2E)-3-(5-nitrothiophen-2-yl)prop-2-enoylbenzohydrazide represents a significant advancement in medicinal chemistry due to its unique structure and promising biological properties. As research continues to explore its mechanisms of action and therapeutic applications, this compound holds great potential for contributing to the development of novel treatments for various diseases.